2-amino-6-(3-(diethylamino)propyl)-7-methyl-5-oxo-4-phenyl-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-6-[3-(diethylamino)propyl]-7-methyl-5-oxo-4-phenyl-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• InChI: InChI=1S/C23H28N4O2/c1-4-26(5-2)12-9-13-27-16(3)14-19-21(23(27)28)20(17-10-7-6-8-11-17)18(15-24)22(25)29-19/h6-8,10-11,14,20H,4-5,9,12-13,25H2,1-3H3
• InChI Key: BBMPZWFURLKDLA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCN1C(=CC2=C(C1=O)C(C(=C(O2)N)C#N)C3=CC=CC=C3)C
• Molecular Formula: C23H28N4O2
• Molecular Weight: 392.5 g/mol
• CAS No.: 758701-29-0

Description

2-amino-6-(3-(diethylamino)propyl)-7-methyl-5-oxo-4-phenyl-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C23H28N4O2 and its molecular weight is 392.503. The purity is usually 95%.
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Scientific Research Applications

Dietary Assessment and Xenobiotics

A study focused on the dietary assessment of xenobiotics derived from food processing, with specific attention to heterocyclic amines (HAs), including substances similar to 2-amino-6-(3-(diethylamino)propyl)-7-methyl-5-oxo-4-phenyl-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile. The research aimed to characterize the intake of these compounds among different populations and identify related dietary and lifestyle factors. The study highlighted the prevalence and intake levels of these compounds in various food sources, underlining the need for more efforts to adjust their intake to levels recommended by health agencies (Zapico et al., 2022).

Exposure and Biomonitoring in Humans

Several studies have investigated the exposure and biomonitoring of heterocyclic amines similar to this compound in humans. These studies primarily focus on understanding the presence, metabolism, and potential health implications of these substances derived from dietary sources, particularly cooked meats. Key findings include:

• The continuous exposure of humans to heterocyclic amines derived from food in the normal diet, suggesting potential health risks due to the carcinogenic nature of these compounds (Wakabayashi et al., 1993).
• The formation of serum albumin and hemoglobin adducts of these compounds in humans, indicating that dietary exposure to these amines is significant and can be used as biomarkers to assess internal doses and potentially study their role in the etiology of diseases such as cancer (Magagnotti et al., 2000).